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Compound of Interest

Compound Name: C.I. Acid Red 276

Cat. No.: B15175169 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be

substituted for a comprehensive Safety Data Sheet (SDS) provided by the manufacturer.

Always consult the specific SDS for C.I. Acid Red 276 before handling or use.

Introduction
C.I. Acid Red 276 is an azo dye, a class of synthetic organic compounds characterized by the

presence of one or more azo groups (–N=N–). While widely used in various industrial

applications, including textiles and research, it is imperative that professionals handling this

substance are thoroughly familiar with its potential hazards and the requisite safety

precautions. This guide provides an in-depth overview of the known safety information,

handling procedures, and toxicological data related to C.I. Acid Red 276 and similar azo dyes.

Hazard Identification and Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), C.I. Acid Red 276 is classified with the following hazards:

Serious Eye Damage/Eye Irritation: It is known to cause serious eye damage[1][2].

Hazardous to the Aquatic Environment (Acute and Chronic): The substance is very toxic to

aquatic life with long-lasting effects[1][2].
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Table 1: GHS Hazard Classification for C.I. Acid Red 276

Hazard Class Category Hazard Statement

Serious eye damage/eye

irritation
1

H318: Causes serious eye

damage[1][2]

Hazardous to the aquatic

environment, acute hazard
1

H400: Very toxic to aquatic

life[1][2]

Hazardous to the aquatic

environment, long-term hazard
1

H410: Very toxic to aquatic life

with long lasting effects[1][2]

Toxicological Profile
Specific quantitative toxicological data, such as LD50 values for acute oral, dermal, or

inhalation toxicity for C.I. Acid Red 276, are not readily available in the public domain.

However, toxicological studies on other acid dyes can provide some insight into the potential

hazards associated with this class of compounds. It is crucial to note that the following data

pertains to other acid dyes and should be considered for contextual understanding only.

Table 2: Toxicological Data for Selected Acid Dyes (for reference only)
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Substance Test Result Source

Acid Red 52 Acute oral toxicity (rat)
LD50 > 1000 mg/kg

bw

European

Commission Scientific

Committee on

Consumer Products

Acid Red 52
13-week study

(gavage)

NOAEL = 1000 mg/kg

bw/day

European

Commission Scientific

Committee on

Consumer Products

C.I. Acid Red 114
Carcinogenicity (rats,

drinking water)

Increased skin, liver,

and other tumors

National Toxicology

Program

Acid Red 33 Acute oral toxicity (rat)
LD50 > 3160 mg/kg

bw

European

Commission Scientific

Committee on

Consumer Products

A significant concern with azo dyes is their metabolic cleavage into aromatic amines, some of

which are known carcinogens. The metabolism of azo dyes can occur via azoreductases

present in the liver and intestinal microflora.

Safety and Handling Precautions
Based on the known hazards of C.I. Acid Red 276 and general practices for handling azo

dyes, the following precautions are recommended.

Engineering Controls
Ventilation: Handle in a well-ventilated area. Use local exhaust ventilation to control the

dispersion of dust.

Personal Protective Equipment (PPE)
Table 3: Recommended Personal Protective Equipment
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Protection Type Specification

Eye/Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US) approved eye protection.

Skin Protection

Wear appropriate protective gloves (e.g., nitrile

rubber) and a lab coat or other protective

clothing to prevent skin contact.

Respiratory Protection

If dust is generated and ventilation is

inadequate, use a NIOSH-approved particulate

respirator.

Hygiene Measures
Wash hands thoroughly after handling.

Do not eat, drink, or smoke in areas where the chemical is handled, processed, or stored.

Contaminated work clothing should not be allowed out of the workplace.

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and wash skin with soap and water. If irritation

persists, seek medical attention.

Inhalation: Remove from exposure to fresh air. If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek medical attention.

Fire and Explosion Hazard
Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.
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Hazardous Combustion Products: May include carbon oxides, nitrogen oxides, and sulfur

oxides.

Accidental Release Measures
Personal Precautions: Ensure adequate ventilation. Avoid dust formation. Wear appropriate

personal protective equipment.

Environmental Precautions: Prevent entry into sewers and public waters.

Methods for Cleaning Up: Sweep up and shovel into suitable containers for disposal. Avoid

generating dust.

Experimental Protocols and Workflows
While specific experimental protocols for the safety assessment of C.I. Acid Red 276 are not

publicly available, a general workflow for evaluating the safety of an azo dye can be

conceptualized.
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Caption: General workflow for assessing the safety of an azo dye.

Conclusion
C.I. Acid Red 276 is a chemical that requires careful handling due to its classification as a

substance that can cause serious eye damage and is very toxic to aquatic life. While specific

quantitative toxicity data is limited, the potential for azo dyes to metabolize into harmful

aromatic amines necessitates stringent adherence to safety protocols. Researchers, scientists,

and drug development professionals must utilize appropriate engineering controls, wear the

recommended personal protective equipment, and follow established safe handling and

disposal practices to minimize exposure and environmental impact.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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